N-(3-methoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N3O4S2/c1-28-16-7-3-5-14(11-16)23-19(26)13-31-22-24-18-9-10-30-20(18)21(27)25(22)15-6-4-8-17(12-15)29-2/h3-8,11-12H,9-10,13H2,1-2H3,(H,23,26)
• InChI Key: OUKOMUAUQJFYEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C22H21N3O4S2
• Molecular Weight: 455.6 g/mol
• CAS No.: 877655-08-8

Description

N-(3-methoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N3O4S2 and its molecular weight is 455.55. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Agents

The synthesis of novel compounds derived from similar chemical structures has led to the discovery of molecules with significant anti-inflammatory and analgesic activities. These compounds were identified as potent cyclooxygenase-1/2 (COX-1/2) inhibitors, showing high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity. This suggests a promising avenue for the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Activity

Another significant application is in the synthesis of derivatives that exhibit potent antitumor activity. Compounds with modifications in the thieno[3,2-d]pyrimidine framework have shown promising results against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These findings underscore the potential for developing new anticancer agents based on this chemical scaffold (Hafez & El-Gazzar, 2017).

Antimicrobial Agents

The creation of new pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrates the antimicrobial potential of compounds derived from this structure. These synthesized molecules have been shown to possess good antibacterial and antifungal activities, comparable to existing drugs like streptomycin and fusidic acid. This highlights the potential for developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Cytotoxic Activity

Compounds based on the thieno[3,2-d]pyrimidine framework have been investigated for their in vitro cytotoxic activity against cancer cell lines. Certain derivatives have shown appreciable cancer cell growth inhibition, indicating their potential as leads for anticancer drug development (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).